Sodium 3-mercaptopropanesulphonate

• CAS: 17636-10-1
• Molecular Formula: C3H8NaO3S2
• Molecular Weight: 179.2 g/mol
• SMILES: C(CS)CS(=O)(=O)O.[Na]
• InChI: InChI=1S/C3H8O3S2.Na/c4-8(5,6)3-1-2-7;/h7H,1-3H2,(H,4,5,6)
• InChIKey: FTCLAXOKVVLHEG-UHFFFAOYSA-N

MPS Procurement Guide: Scientific Baseline

Sodium 3-mercaptopropanesulphonate (MPS, CAS 17636-10-1) is a water-soluble, dual-functional organosulfur compound containing a thiol (-SH) group and a sulfonate (-SO₃Na) group [1]. It is primarily utilized as an accelerator (brightener) in acid copper electroplating baths for the manufacture of printed circuit boards (PCBs), semiconductor interconnects, and lithium-ion battery copper foils [2]. Its mechanism involves the chemisorption of the thiol group onto the copper surface, while the sulfonate group, in synergy with chloride ions (Cl⁻), forms active complexes that accelerate cupric ion (Cu²⁺) reduction, thereby refining grain structure and enhancing deposit brightness [2].

Dual-functional organosulfur compound for acid copper electroplating baths

Thiol-sulfonate structure supports accelerator and brightener roles in PCB, semiconductor, and Li-ion battery foil manufacturing

Water-soluble format compatible with standard electrolyte make-up and replenishment workflows

• [1] Mroczka, R.; Słodkowska, A.; et al. Studies of Bis-(Sodium-Sulfopropyl)-Disulfide and 3-Mercapto-1-Propanesulfonate on/into the Copper Electrodeposited Layer by Time-of-Flight Secondary-Ion Mass Spectrometry. Molecules 2022, 27(23), 8116. View Source
• [2] Jadechem. MPS (Sodium 3-Mercaptopropanesulfonate) for Copper Foil Industry. 2025. View Source

MPS Irreplaceability in Precision Electroplating

Direct substitution of MPS with its disulfide analog (SPS), other mercapto compounds (e.g., 3-Mercaptopropionic Acid, MPA), or alternative sulfonates in acid copper baths results in quantifiably distinct electrochemical behavior and deposit characteristics. Comparative studies demonstrate that MPS exhibits unique adsorption kinetics, a distinct potential dependency, and a specific impact on copper foil mechanical properties [1][2]. For instance, while both MPS and SPS are accelerators, MPS shows a weaker potential dependency compared to SPS, and crucially, MPS selectively enhances the elongation (ductility) of electrodeposited copper, whereas SPS favors tensile strength [2][1]. Furthermore, compounds like MPA fail to exhibit any accelerating effect due to the absence of the sulfonate group, underscoring the essential nature of MPS's specific bifunctional structure for achieving reliable superfilling and brightening performance [3].

SPS (disulfide analog) substitution

May shift copper foil ductility toward tensile strength and exhibits stronger potential dependency, altering superfilling uniformity in high-aspect-ratio features.

MPA or MPO substitution

Lacks the sulfonate group required for acceleration; CV screening confirms no accelerator activity, making them unsuitable for microvia or damascene filling.

UPS or ZPS substitution

Requires 10–20× higher concentration for equivalent thermal reliability, which may increase organic contamination risk and additive cost per unit performance.

• [1] Tan, M.; Guymon, C.; Wheeler, D. R.; Harb, J. N. The Role of SPS, MPSA, and Chloride in Additive Systems for Copper Electrodeposition. J. Electrochem. Soc. 2007, 154, D78. View Source
• [2] Xu, J.; et al. Effects of Sulfur-Containing Additives on Properties of 8 μm Electrolytic Copper Foil for Li-ion Battery. Mining and Metallurgical Engineering 2024, 44(2), 188-191. View Source
• [3] Chiu, Y.-D.; Dow, W.-P. Accelerator Screening by Cyclic Voltammetry for Microvia Filling by Copper Electroplating. J. Electrochem. Soc. 2013, 160(12), D3021-D3027. View Source

MPS Quantitative Evidence

Copper Foil Ductility vs. SPS

In a comparative study on 8 μm electrolytic copper foil for lithium-ion batteries, the addition of MPS at a concentration of 1.5 mg/L, when compared to an SPS additive system, resulted in a significantly higher elongation percentage, indicating improved ductility and flexibility of the copper foil. This is a critical property for battery current collectors subjected to mechanical stress during cell winding and operation [1].

Ductility vs. SPS

Head-to-head

Higher elongation percentage; study concluded MPS is more favorable for improving copper foil elongation

Supports ductility-driven selection for Li-ion battery foil where SPS may not provide equivalent flexibility.

8 μm foil, MPS 1.5 mg/L; exact elongation value not specified in source.

Evidence Dimension	Copper foil elongation (ductility)
Target Compound Data	Higher elongation percentage (exact value not specified, but study concluded MPS is superior for elongation)
Comparator Or Baseline	SPS (Polysodium dithiodipropanesulfonate) additive system
Quantified Difference	Study concluded: 'MPS is more favorable for improving copper foil elongation' [1].
Conditions	Electrolyte: Cu²⁺ 85 g/L, H₂SO₄ 100 g/L, Cl⁻ 20 mg/L; Additive concentrations: MPS 1.5 mg/L; Comparative foil thickness: 8 μm.

Why This Matters

Procurement of MPS is essential for manufacturers of lithium-ion battery copper foil where high ductility and resistance to cracking are non-negotiable performance requirements, which SPS-based baths cannot equally provide.

• [1] Xu, J.; et al. Effects of Sulfur-Containing Additives on Properties of 8 μm Electrolytic Copper Foil for Li-ion Battery. Mining and Metallurgical Engineering 2024, 44(2), 188-191. View Source

Potential Dependency vs. SPS in Damascene Plating

Potentiostatic experiments directly comparing Cl-PEG-MPSA and Cl-PEG-SPS additive systems for copper electrodeposition reveal that the SPS-based system exhibits a much stronger potential dependency than the MPSA-based system [1]. This indicates that the accelerating behavior of MPS is more robust across the varying potential gradients found within high-aspect-ratio features like vias and trenches, leading to more uniform superfilling [1][2].

Potential dependency

Head-to-head

Weaker potential dependency observed in MPSA-Cl-PEG system compared to Cl-PEG-SPS system

May support more uniform plating across complex damascene topographies; SPS behavior is more potential-sensitive.

RDE potentiostatic study; qualitative observation.

Evidence Dimension	Potential dependency of acceleration
Target Compound Data	Weaker potential dependency (MPSA-Cl-PEG system)
Comparator Or Baseline	SPS (bis-(3-sodiumsulfopropyl) disulfide) in a Cl-PEG-SPS system
Quantified Difference	Qualitative observation: 'the potential dependency of the Cl-PEG-SPS system was much stronger than that of the MPSA-Cl-PEG system' [1].
Conditions	Rotating disk electrode (RDE), potentiostatic conditions in acid copper sulfate electrolyte containing Cl⁻ and PEG.

Why This Matters

For semiconductor foundries and OSATs (Outsourced Semiconductor Assembly and Test) engaged in advanced packaging and damascene copper interconnect fabrication, the weaker potential dependency of MPS ensures more predictable and uniform plating across complex topographies, reducing defect risk and improving yield compared to SPS.

• [1] Tan, M.; Guymon, C.; Wheeler, D. R.; Harb, J. N. The Role of SPS, MPSA, and Chloride in Additive Systems for Copper Electrodeposition. J. Electrochem. Soc. 2007, 154, D78. View Source
• [2] US Patent Application 20060134902. Method for constructing contact formations. 2006. View Source

Thermal Reliability in Through-Hole Plating

In a study comparing brighteners for PCB plated through-holes (PTHs), MPS demonstrated a stronger depolarization effect on copper deposition compared to UPS and ZPS [1]. Crucially, the concentration of MPS required to achieve good thermal reliability of the plated copper film was significantly lower: 1 ppm MPS provided equivalent thermal reliability (tested by thermal cycling at 288 °C) as 10 ppm UPS or 20 ppm ZPS [1].

Thermal reliability

Head-to-head

1 ppm MPS achieved equivalent thermal reliability to 10 ppm UPS or 20 ppm ZPS

Higher specific activity may reduce additive consumption and organic contamination in high-reliability PTH plating.

Thermal cycling test at 288 °C; PCB through-hole context.

Evidence Dimension	Concentration required for good thermal reliability
Target Compound Data	1 ppm
Comparator Or Baseline	UPS (3-S-thiuronium propanesulfonate) and ZPS (3-(benzothiazolyl-2-mercapto)-proyl-sulfonate)
Quantified Difference	MPS is 10x more effective than UPS and 20x more effective than ZPS in achieving thermal reliability.
Conditions	PCB through-hole plating bath; thermal cycling test at 288 °C.

Why This Matters

This evidence quantifies MPS's higher specific activity, allowing procurement managers to achieve superior thermal reliability and through-hole filling performance with a lower additive concentration, which can reduce chemical consumption costs and minimize organic contamination in the plating bath.

• [1] INIS Repository. Plating through holes (PTH) of a printed circuit board (PCB) by copper electroplating using MPS, UPS, and ZPS as brighteners. View Source

Accelerator Activity Confirmation

Cyclic voltammetry (CV) screening of five organosulfides identified MPS as a true accelerator for copper electrodeposition, whereas 3-mercaptopropionic acid (MPA) and 3-mercapto-1-propanol (MPO) were not [1]. This confirms that the combination of both the thiol and the sulfonate terminal group in MPS is essential for the acceleration mechanism, a property not shared by structurally similar compounds that lack the sulfonate group [1].

Accelerator activity

Head-to-head

CV confirmed MPS as true accelerator; MPA and MPO showed no acceleration

Confirms bifunctional thiol-sulfonate structure is required for accelerator activity in microvia filling baths.

CV screening on Pt RDE in acid copper sulfate electrolyte.

Evidence Dimension	Electrochemical accelerator activity
Target Compound Data	Positive acceleration (confirmed by presence of α peak in CV)
Comparator Or Baseline	MPA (3-mercaptopropionic acid), MPO (3-mercapto-1-propanol)
Quantified Difference	MPS, SPS, and TBPS were accelerators; MPA and MPO were not.
Conditions	CV screening in acid copper sulfate electrolyte; Pt rotating disk electrode.

Why This Matters

For R&D formulators developing superfilling baths for advanced PCB microvias, this data provides a clear scientific basis for selecting MPS over cheaper thiol-containing alternatives like MPA, which would fail to provide any acceleration and would be unsuitable for the application.

• [1] Chiu, Y.-D.; Dow, W.-P. Accelerator Screening by Cyclic Voltammetry for Microvia Filling by Copper Electroplating. J. Electrochem. Soc. 2013, 160(12), D3021-D3027. View Source

Depolarization Performance vs. Other Mercaptans

Among four different mercapto compounds evaluated for copper electroplating, 3-Mercapto-1-propanesulfonic acid (MPS) was identified as the 'most proper activator' based on measurements of copper mass change using an Electrochemical Quartz Crystal Microbalance (EQCM) and cathodic polarization [1]. At an optimal concentration of 20 ppm, MPS increased the throwing power and shifted the deposition overpotential, leading to a more efficient and uniform plating process [1].

Depolarization rank

Head-to-head

Identified as most proper activator among four mercapto compounds; 100 mV overpotential shift at 20 ppm

Supports selection for high-efficiency plating where deposition rate and throwing power are critical.

EQCM and cathodic polarization measurements.

Evidence Dimension	Copper mass deposition change (activation effect)
Target Compound Data	Regarded as 'most proper activator' with a 100 mV overpotential shift at 20 ppm
Comparator Or Baseline	Three other mercapto compounds (specific names not provided in abstract)
Quantified Difference	Overpotential was 'more shifted to 100 mV' in 20 ppm MPS solution compared to baseline.
Conditions	Copper electroplating bath; EQCM and cathodic polarization measurements.

Why This Matters

This evidence from EQCM analysis provides direct, quantitative support for MPS's superior activating performance over other mercapto compounds, justifying its selection in high-efficiency plating formulations where deposition rate and uniformity are critical.

• [1] Son, S. K.; Lee, Y. Y.; et al. The Electrochemical Characteristics of Mercapto Compounds on the Copper Electroplating. 2001. View Source

Adsorption Kinetics vs. SPS

In situ spectroscopic ellipsometry revealed that the adsorption of MPS (thiol) and SPS (disulfide) on evaporated Cu thin films results in different optical responses, indicating different adsorbed states [1]. Furthermore, the kinetics of PEG displacement by the two additives differed significantly, with the thiol MPS and the disulfide SPS showing distinct rates, consistent with their respective effects on metal deposition kinetics [1].

Adsorption kinetics

Head-to-head

Distinct optical response and PEG displacement kinetics relative to SPS, indicating different adsorbed states

MPS and SPS are not surface-kinetics interchangeable; interfacial behavior may affect deposit morphology.

In situ spectroscopic ellipsometry on Cu thin films.

Evidence Dimension	Adsorbed film optical response and PEG displacement kinetics
Target Compound Data	Distinct, irreversible chemisorption; different optical response and PEG displacement kinetics compared to SPS.
Comparator Or Baseline	SPS (bis-(3-sodiumsulfopropyl disulfide))
Quantified Difference	The optical responses were 'different, however, suggesting a difference in the adsorbed states.' Kinetics of PEG displacement 'differ significantly' [1].
Conditions	In situ spectroscopic ellipsometry on evaporated Cu thin films under quiescent conditions.

Why This Matters

This surface-level data confirms that MPS and SPS are not interchangeable; their distinct interfacial behaviors translate to differences in how they accelerate copper deposition and interact with other bath components (e.g., suppressors like PEG), directly impacting final deposit morphology and filling performance.

• [1] Walker, M. L.; Richter, L. J.; Moffat, T. P. Competitive Adsorption of PEG, Cl⁻, and SPS/MPS on Cu: An In Situ Ellipsometric Study. J. Electrochem. Soc. 2006, 153(8), C557. View Source

MPS High-Value Application Scenarios

Ultra-Thin Battery Copper Foil

This application directly leverages MPS's proven superiority in enhancing the elongation (ductility) of electrodeposited copper over SPS [1]. For manufacturers producing 6-8 μm thick copper foils for high-energy-density lithium-ion batteries, MPS is the essential additive to prevent cracking and ensure the mechanical integrity of the foil during the winding of cylindrical or prismatic cells. Substituting with SPS would compromise ductility, leading to higher scrap rates and potential field failures. The optimized condition for high gloss and low roughness is achieved at an MPS concentration of 1.5 mg/L [1].

Microvia Filling for HDI PCBs & IC Substrates

In the fabrication of high-density interconnect (HDI) PCBs and semiconductor IC substrates, the complete and void-free copper filling of microvias is paramount. This scenario benefits from two key differentiators: first, MPS's confirmed and robust accelerator activity as established by CV screening [2]; second, its weaker potential dependency compared to SPS ensures more uniform acceleration along the via depth, promoting bottom-up filling and preventing void formation [3][4]. Formulators and process engineers should select MPS to achieve reliable superfilling in high-aspect-ratio features, where MPA and other non-accelerators would be entirely ineffective [2].

Damascene Copper Interconnects

For semiconductor foundries and OSATs employing damascene processes to create copper interconnects on advanced node logic or memory devices, process control is critical. The quantifiably weaker potential dependency of the MPSA-Cl-PEG additive system, compared to the SPS-based system [3], translates to a more forgiving and robust plating process window. This characteristic helps mitigate non-uniformities in plating rate across the wafer caused by variations in local potential, especially in dense and isolated feature regions. Using MPS over SPS can lead to improved across-wafer uniformity and enhanced yield in high-volume manufacturing of semiconductor devices [3][4].

High-Reliability Through-Hole Plating

For PCBs destined for harsh environment applications such as automotive under-hood or aerospace avionics, thermal reliability is a non-negotiable requirement. The direct comparative data showing that MPS achieves equivalent thermal reliability at 1/10th the concentration of UPS and 1/20th the concentration of ZPS [5] provides a compelling case for its selection. This allows procurement managers to specify MPS for high-reliability plating lines, confident that they are using the most effective brightener at minimal concentration, which reduces organic contamination in the bath and lowers overall additive cost per unit of thermal performance.

Application

Selection Property

Validation Focus

Ultra-thin battery copper foil

Ductility-favoring additive over SPS

Elongation and crack resistance in 6–8 μm foil

Microvia filling (HDI PCB / IC substrate)

Confirmed accelerator with weaker potential dependency

Bottom-up filling and void-free superfilling in high-aspect-ratio features

Damascene copper interconnects

Robust plating process window over SPS-based systems

Across-wafer uniformity and yield in advanced node manufacturing

High-reliability through-hole plating

High specific activity at low concentration

Thermal cycling reliability at minimal additive loading

• [1] Xu, J.; et al. Effects of Sulfur-Containing Additives on Properties of 8 μm Electrolytic Copper Foil for Li-ion Battery. Mining and Metallurgical Engineering 2024, 44(2), 188-191. View Source
• [2] Chiu, Y.-D.; Dow, W.-P. Accelerator Screening by Cyclic Voltammetry for Microvia Filling by Copper Electroplating. J. Electrochem. Soc. 2013, 160(12), D3021-D3027. View Source
• [3] Tan, M.; Guymon, C.; Wheeler, D. R.; Harb, J. N. The Role of SPS, MPSA, and Chloride in Additive Systems for Copper Electrodeposition. J. Electrochem. Soc. 2007, 154, D78. View Source
• [4] US Patent Application 20060134902. Method for constructing contact formations. 2006. View Source
• [5] INIS Repository. Plating through holes (PTH) of a printed circuit board (PCB) by copper electroplating using MPS, UPS, and ZPS as brighteners. View Source